Cas no 1214325-74-2 (Ethyl 2-nitro-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-nitro-5-(trifluoromethyl)benzoate
• CAS No: 1214325-74-2
• MF: C₁₀H₈F₃NO₄
• MW: 263.170033454895
• CID: 1088933
• PubChem ID: 46311426
• Update Time: 2025-04-20

Ethyl 2-nitro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-nitro-5-(trifluoromethyl)benzoate
• 1214325-74-2
• DTXSID30673281
• Ethyl2-nitro-5-(trifluoromethyl)benzoate

• Inchi： 1S/C10H8F3NO4/c1-2-18-9(15)7-5-6(10(11,12)13)3-4-8(7)14(16)17/h3-5H,2H2,1H3
• InChI Key： VQSROORDNKRQRJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)OCC)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 263.04054222g/mol
• Monoisotopic Mass: 263.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives